2-cyclopropyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: 2-cyclopropyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C18H16N4O3/c23-18(19-12-3-5-15-16(9-12)25-8-7-24-15)13-4-6-17-20-14(11-1-2-11)10-22(17)21-13/h3-6,9-11H,1-2,7-8H2,(H,19,23)
• InChI Key: DJGGZTVUVOHYPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN3C(=N2)C=CC(=N3)C(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a cyclopropyl group, a benzodioxin ring, and an imidazo[1,2-b]pyridazine ring. These types of compounds are often synthesized for their potential biological activities.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through multi-step reactions involving various reagents and conditions. For instance, a benzodioxin ring can be formed through a condensation reaction of a catechol and a ketone.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry are typically used to confirm the structure of synthesized compounds.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its functional groups. For example, the imidazo[1,2-b]pyridazine ring might undergo reactions typical of heterocyclic compounds, while the benzodioxin ring might participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

Antibacterial Activity

The synthesis of this compound was motivated by its potential as an antibacterial agent. Studies have shown that it inhibits biofilm formation in pathogenic bacterial strains such as Escherichia coli and Bacillus subtilis. .

Organic Crystal Formation

The compound 2-(6-chloropyridin-3-yl)-N’-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene) (CDA) has been synthesized and found to be sterically significant due to its imine bond with an additional C=O group directly linked to it. .

Anti-Inflammatory Properties

Carboxylic acid compounds containing the benzo-1,4-dioxane (2,3-dihydro-1,4-benzodioxin) subunit exhibit anti-inflammatory properties. .

Synthesis of Derivatives

The compound’s structure allows for the synthesis of derivatives by reacting it with various alkyl/aralkyl halides. .

Mechanism of Action

Target of Action

The primary targets of this compound are cholinesterase enzymes . These enzymes play a crucial role in nerve function, and their inhibition is a common therapeutic strategy for treating Alzheimer’s disease .

Mode of Action

The compound interacts with its targets, the cholinesterase enzymes, by inhibiting their activity . This inhibition results in an increase in the concentration of acetylcholine, a neurotransmitter, in the brain. This can help improve cognitive function in patients with Alzheimer’s disease .

Biochemical Pathways

The compound affects the cholinergic pathway, specifically the hydrolysis of acetylcholine by cholinesterase enzymes . By inhibiting these enzymes, the compound increases the availability of acetylcholine, enhancing cholinergic transmission. This can have downstream effects on cognitive function .

Pharmacokinetics

These properties can impact the bioavailability of the compound .

Result of Action

The molecular and cellular effects of the compound’s action include an increase in acetylcholine levels in the brain, leading to improved cognitive function . Additionally, the compound has shown antibacterial activity, with significant bacterial biofilm growth inhibition observed against B. subtilis and E. coli .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, pH levels can affect the compound’s solubility and absorption. Additionally, the presence of other medications can influence the compound’s metabolism and excretion

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, optimizing its synthesis, and investigating its mechanism of action.